![molecular formula C14H9N3O3S B2908925 N-(benzo[d]thiazol-6-yl)-3-nitrobenzamide CAS No. 899960-79-3](/img/structure/B2908925.png)
N-(benzo[d]thiazol-6-yl)-3-nitrobenzamide
Description
N-(benzo[d]thiazol-6-yl)-3-nitrobenzamide, commonly known as BTA-1, is a small molecule inhibitor that has been extensively studied for its potential applications in various scientific research fields. This compound is known for its ability to inhibit the activity of various enzymes, making it a promising candidate for the development of novel therapeutic agents.
Scientific Research Applications
Antitumor Activity
Benzothiazole derivatives have been recognized for their potent antitumor properties. They can act as inhibitors that interfere with the proliferation of cancer cells, making them valuable in cancer research and therapy .
Antiviral and Anti-HIV Agents
These compounds have shown significant activity against various viral infections, including HIV, by inhibiting essential enzymes or processes required for viral replication .
Microbiological Agents
Benzothiazole derivatives serve as potent microbiological agents with applications in treating bacterial infections due to their antibacterial properties .
Enzyme Inhibition
They are also used as enzyme inhibitors, which can be applied in the study of metabolic pathways and the development of treatments for diseases related to enzyme malfunction .
Imaging and Fluorescence
Due to their fluorescent properties, these compounds are used in bio-imaging techniques, aiding in the visualization of biological processes and structures .
Electroluminescent Devices
The electroluminescent characteristics of benzothiazole derivatives make them suitable for use in the development of light-emitting diodes (LEDs) and other electroluminescent devices .
Agrochemical Applications
Benzothiazole derivatives are utilized in the discovery of new agrochemicals due to their antibacterial, fungicidal, antiviral, herbicidal, and insecticidal activities .
Computational Chemistry
These compounds are subjects of computational studies to understand their conformational behavior, charge distribution, and other chemical properties, which is crucial for drug design and material science .
properties
IUPAC Name |
N-(1,3-benzothiazol-6-yl)-3-nitrobenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9N3O3S/c18-14(9-2-1-3-11(6-9)17(19)20)16-10-4-5-12-13(7-10)21-8-15-12/h1-8H,(H,16,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YATFDROCYZXJLZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)NC2=CC3=C(C=C2)N=CS3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9N3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[2-(1H-benzimidazol-2-yl)phenyl]-4-(diethylsulfamoyl)benzamide](/img/structure/B2908842.png)
![2-[(Bromoacetyl)amino]-4-phenyl-1,3-thiazole](/img/structure/B2908846.png)
![2-(4-chlorophenyl)-N-(4-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide](/img/structure/B2908847.png)
![4-butoxy-N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]benzamide](/img/structure/B2908852.png)
![2-{[4-amino-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,3-dimethylphenyl)acetamide](/img/structure/B2908855.png)
![2-methyl-3-[pyrrolidin-1-yl(thiophen-2-yl)methyl]-1H-indole](/img/structure/B2908861.png)
![N-(3-chloro-4-methylphenyl)-2-((2-(4-methoxyphenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide](/img/structure/B2908863.png)
![6-(piperidin-1-ylsulfonyl)[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one](/img/structure/B2908864.png)